3-chloro-N-(2-methoxyethyl)-4-({1-[1-methyl-2-(4-methylphenyl)ethyl]-4-piperidinyl}oxy)benzamide

• IUPAC Name: 3-chloro-N-(2-methoxyethyl)-4-[1-[1-(4-methylphenyl)propan-2-yl]piperidin-4-yl]oxybenzamide
• InChI: InChI=1S/C25H33ClN2O3/c1-18-4-6-20(7-5-18)16-19(2)28-13-10-22(11-14-28)31-24-9-8-21(17-23(24)26)25(29)27-12-15-30-3/h4-9,17,19,22H,10-16H2,1-3H3,(H,27,29)
• InChI Key: MATXLRUQJBJDKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(C)N2CCC(CC2)OC3=C(C=C(C=C3)C(=O)NCCOC)Cl
• Molecular Formula: C25H33ClN2O3
• Molecular Weight: 445.0 g/mol

Description

The compound belongs to a class of chemicals that exhibit a range of biological activities, often studied for their potential as pharmaceutical agents. Compounds with similar structural elements have been explored for various biological targets, indicating the importance of detailed chemical and structural analyses for their potential applications.

Synthesis Analysis

Synthetic pathways for related compounds often involve multi-step reactions, including alkylation, amidation, and high-precision conditions to achieve desired structural attributes. For example, the synthesis of 6-[11C]methoxy-3-[2-[1-(phenylmethyl)-4-piperidinyl]ethyl]-1,2- benzisoxazole, a compound with a structure indicating similar synthetic complexity, required specific conditions for successful preparation (Brown-Proctor et al., 1999).

Molecular Structure Analysis

Molecular structure analysis, such as X-ray crystallography and density functional theory (DFT) calculations, provides detailed information on the spatial arrangement of atoms within a molecule, crucial for understanding its reactivity and interaction with biological targets. The novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide's structure was elucidated using X-ray diffraction and DFT, highlighting the significance of these methods in analyzing compound structures (Demir et al., 2015).

Chemical Reactions and Properties

Understanding the chemical reactions and properties of such a compound involves exploring its reactivity, including potential for participating in various chemical transformations. Compounds with similar structural features have been shown to interact with biological molecules, such as enzymes, through specific chemical reactions that define their biological activity and potential pharmacological uses.

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, are essential for drug formulation and delivery. The preparation and characterization of crystalline forms of related compounds provide insights into their stability and suitability for further pharmaceutical development (Yanagi et al., 2000).